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Compound of Interest

Compound Name: Direct Blue 199

CAS No.: 12222-04-7

Cat. No.: B1173519

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation of stock solutions of

Direct Blue 199 (C.I. 74190), a water-soluble phthalocyanine dye. The protocol includes

information on the chemical properties of Direct Blue 199, necessary materials and equipment,

safety precautions, and step-by-step instructions for preparing both high-concentration stock

solutions and diluted working solutions. Additionally, guidelines for proper storage and handling

are provided to ensure the stability and integrity of the prepared solutions.

Chemical and Physical Properties
Direct Blue 199 is a bright blue, water-soluble dye.[1][2] It appears as a dark blue powder in its

solid form.[3] The dye is stable under normal laboratory temperatures and pressures.[4][5] It is

crucial to store it in a cool, dry place, away from direct sunlight, and in tightly sealed, light-

resistant containers.[3][4]
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The following table summarizes the key quantitative data for Direct Blue 199 and

recommended solution concentrations.

Parameter Value Source(s)

CAS Number 12222-04-7 [1][3][6]

Molecular Formula C₃₄H₂₄N₆Na₄O₁₄S₄ [3]

Molecular Weight 960.88 g/mol [3]

Appearance Dark blue powder [3]

λmax (in water) 610 nm [1][2][6]

Water Solubility (20°C) >5 g/L, up to 20 g/L [1][5][6]

Recommended Primary Stock 10 mg/mL (in high-purity water)

Recommended Working

Solutions

0.1 - 100 µg/mL (diluted from

primary stock)

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mg/mL primary stock solution of Direct Blue
199, which can then be used to prepare more dilute working solutions.

3.1. Materials and Equipment

Direct Blue 199 powder (CAS: 12222-04-7)

High-purity water (e.g., Milli-Q®, deionized, or distilled)

Analytical balance

Weighing paper or boat

Spatula

Volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)
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Beakers

Magnetic stirrer and stir bars

Sterile syringe filters (0.22 µm pore size)

Sterile syringes

Sterile storage tubes or bottles (amber or wrapped in foil)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

3.2. Safety Precautions

Handle Direct Blue 199 powder in a well-ventilated area or a chemical fume hood to

minimize dust generation and inhalation.[4]

Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

[4][7]

Avoid contact with skin and eyes.[3][5] In case of contact, wash thoroughly with water.[7]

Avoid ingestion and inhalation.[4]

Direct Blue 199 is incompatible with strong oxidizing agents, strong reducing agents, strong

acids, and strong bases.[4][5]

3.3. Preparation of 10 mg/mL Primary Stock Solution

Calculation: To prepare 10 mL of a 10 mg/mL stock solution, you will need 100 mg of Direct
Blue 199 powder.

Mass (mg) = Desired Concentration (mg/mL) x Final Volume (mL)

Mass = 10 mg/mL x 10 mL = 100 mg

Weighing: Carefully weigh out 100 mg of Direct Blue 199 powder using an analytical

balance.
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Dissolution: a. Transfer the weighed powder into a beaker containing approximately 8 mL of

high-purity water. b. Add a magnetic stir bar and place the beaker on a magnetic stirrer. c.

Stir the solution gently until all the powder is completely dissolved. The solution should be

clear and uniformly blue.

Volume Adjustment: a. Carefully transfer the dissolved dye solution into a 10 mL volumetric

flask. b. Rinse the beaker with a small amount of high-purity water and add the rinsewater to

the volumetric flask to ensure a complete transfer of the dye. c. Add high-purity water to the

flask until the bottom of the meniscus reaches the calibration mark.

Sterilization: a. To ensure sterility and remove any particulate matter, filter the stock solution

through a 0.22 µm syringe filter into a sterile, light-protected storage container.

3.4. Preparation of Working Solutions (Example: 10 µg/mL)

Perform a serial dilution from the 10 mg/mL primary stock solution.

To prepare 1 mL of a 10 µg/mL working solution, mix 1 µL of the 10 mg/mL primary stock

solution with 999 µL of the desired buffer or solvent (e.g., PBS, cell culture medium).

Vortex briefly to ensure homogeneity.

Storage and Stability
Primary Stock Solution: Store the 10 mg/mL stock solution in sterile, light-protected (amber

or foil-wrapped) containers.[4] It should be stored in a cool, dry place.[3] For long-term

storage, aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles and

potential contamination, and store at -20°C.

Working Solutions: It is recommended to prepare fresh working solutions from the stock

solution for each experiment to ensure accuracy and consistency. If storage is necessary,

keep them at 4°C for short-term use (up to one week).

Visualization of Experimental Workflow
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Start

1. Weigh Direct Blue 199 Powder

2. Dissolve in High-Purity Water
(e.g., 80% of final volume)

3. Stir Until Fully Dissolved

4. Adjust to Final Volume
in Volumetric Flask

5. Sterilize with 0.22 µm Filter

6. Store Primary Stock Solution
(Aliquoted, -20°C, Protected from Light)

7. Prepare Working Solutions
by Dilution

For experiments

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing Direct Blue 199 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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